(1S)-2,2-Difluoro-1-(oxolan-3-yl)ethanamine;hydrochloride

• IUPAC Name: (1S)-2,2-difluoro-1-(oxolan-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C6H11F2NO.ClH/c7-6(8)5(9)4-1-2-10-3-4;/h4-6H,1-3,9H2;1H/t4?,5-;/m0./s1
• InChI Key: OKVZBXDUKXVWTQ-YKXIHYLHSA-N
• Canonical SMILES: C1COCC1C(C(F)F)N.Cl
• Isomeric SMILES: C1COCC1[C@@H](C(F)F)N.Cl
• Molecular Formula: C6H12ClF2NO
• Molecular Weight: 187.61 g/mol

Description

(1S)-2,2-Difluoro-1-(oxolan-3-yl)ethanamine;hydrochloride, also known as F-DOPA, is a chemical compound used in scientific research for imaging purposes. It is a radiotracer that is used in positron emission tomography (PET) to visualize the function of the dopamine system in the brain.

Scientific Research Applications

• Electrochemical Fluorination : A study conducted by Takashi, Tamura, and Sekiya (2005) explored the electrochemical fluorination (ECF) of ester derivatives of oxolane-2-yl-carboxylic acid and oxolane-2-yl-methanol. They achieved perfluoro(oxolane-2-yl-carbonylfluoride) as the desired compound, demonstrating the potential of this compound in fluorine chemistry applications (Takashi, Tamura, & Sekiya, 2005).

• Synthesis of Cinacalcet Intermediates : Mathad et al. (2011) described an efficient synthesis and practical resolution of 1-(naphthalen-1-yl)ethanamine, a key intermediate in the synthesis of cinacalcet hydrochloride. This highlights its role in the synthesis of pharmaceutical compounds (Mathad et al., 2011).

• Multifunctional Biocide : Walter and Cooke (1997) investigated 2-(Decylthio)ethanamine hydrochloride, a multifunctional biocide with broad-spectrum activity against bacteria, fungi, and algae, and its biofilm and corrosion inhibition properties. This suggests potential applications in water treatment systems (Walter & Cooke, 1997).

• Photolysis in Photoaffinity Probes : Platz et al. (1991) conducted a study on the photolysis of diazirines in the presence of diethylamine, leading to photoproducts including 1-(diethylamino)-2,2,2-trifluoro-1-(4-tolyl)ethane. This research is relevant in the context of photoaffinity labeling for biological studies (Platz et al., 1991).

• Reformatsky Reactions in Aqueous Media : Chung, Higashiya, and Welch (2001) synthesized new 2,2-difluoro 2-halo-1-furan-2-yl ethanones and explored their Reformatsky reactions in aqueous media. This showcases the compound's utility in organic synthesis and fluorine chemistry (Chung, Higashiya, & Welch, 2001).